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Introduction
HKOCl-4m is a highly selective and sensitive fluorescent probe designed for the detection of

hypochlorous acid (HOCl) within mitochondria.[1][2] As a member of the rhodol-based family of

probes, HKOCl-4m offers robust performance for monitoring mitochondrial HOCl formation in

living cells.[1][2] Hypochlorous acid is a potent reactive oxygen species (ROS) implicated in

various physiological and pathological processes, including immune responses and oxidative

stress-related diseases. The ability to specifically detect HOCl in subcellular compartments like

mitochondria is crucial for understanding its role in cellular signaling and disease pathogenesis.

HKOCl-4m operates on a "turn-on" fluorescence mechanism. In its native state, the probe is

weakly fluorescent. Upon reaction with HOCl, a specific chemical transformation occurs,

leading to a significant increase in its fluorescence intensity.[1] This property, combined with its

mitochondria-targeting moiety, makes HKOCl-4m an invaluable tool for real-time imaging of

mitochondrial HOCl dynamics in live-cell fluorescence microscopy applications.

Data Presentation
The following table summarizes the key quantitative properties of HKOCl-4m and related

probes for comparative purposes.
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Property HKOCl-4m HKOCl-4 HKOCl-3

Excitation Maximum

(Ex)
490 nm 530 nm 490 nm

Emission Maximum

(Em)
527 nm 557 nm 527 nm

Fluorescence

Enhancement

Robust increase upon

HOCl addition

>20-fold increase over

other analytes

>358-fold

enhancement with 1

equiv. HOCl

Subcellular

Localization
Mitochondria Cytosol Cytosol

Recommended

Concentration
5 µM 5-10 µM 1-2 µM

Incubation Time 30 minutes 30 minutes 30 minutes

Cell Line Application
RAW264.7 mouse

macrophages

RAW264.7 mouse

macrophages

RAW264.7, BV-2,

THP-1, primary

human PMNs

Cytotoxicity

Not specified; related

probe HKOCl-3 is

virtually nontoxic up to

20 µM for 24h.

Negligible cytotoxicity

after 24h incubation.

Virtually nontoxic up

to 20 µM for 24h.

Signaling Pathway and Experimental Workflow
The detection of hypochlorous acid by HKOCl-4m involves a specific chemical reaction that

transforms the non-fluorescent probe into a highly fluorescent product. This process allows for

the visualization of HOCl production within the mitochondria. The general experimental

workflow for using HKOCl-4m in live-cell imaging is a multi-step process that requires careful

preparation and execution.
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Detection Mechanism of HKOCl-4m
HKOCl-4m (Mitochondria-Targeted)

Non-fluorescent

Fluorescent Product

Oxidative O-dearylation

Hypochlorous Acid (HOCl)
in Mitochondria

Fluorescence Emission
(527 nm)

Excitation (490 nm)
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Experimental Workflow for HKOCl-4m Imaging

Preparation

Experiment

Imaging & Analysis

1. Culture RAW264.7 cells
on coverslips

3. Induce endogenous HOCl
(e.g., with PMA)

2. Prepare HKOCl-4m
stock solution (in DMSO)

4. Load cells with 5 µM HKOCl-4m
for 30 minutes

5. Wash cells with
pre-warmed buffer

6. Acquire images using
confocal microscopy

7. Analyze fluorescence intensity

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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